Cas no 898781-29-8 (Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate)

• Product Name: Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate
• CAS No: 898781-29-8
• MF: C₂₂H₃₁NO₅
• MW: 389.485246896744
• MDL: MFCD03842740
• CID: 872885
• PubChem ID: 24725401
• Update Time: 2025-10-29

Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-6-oxohexanoate
• Ethyl 6-[2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl]-6-oxohexanoate
• ETHYL 6-[2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]PHENYL]-6-OXOHEXANOATE
• DTXSID20643796
• MS-21485
• MFCD03842740
• Ethyl 6-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-6-oxohexanoate
• methyl 6-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-6-oxohexanoate
• 898781-29-8
• AKOS016021257
• Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate

• MDL： MFCD03842740
• Inchi： 1S/C22H31NO5/c1-2-26-21(25)10-6-5-9-20(24)19-8-4-3-7-18(19)17-23-13-11-22(12-14-23)27-15-16-28-22/h3-4,7-8H,2,5-6,9-17H2,1H3
• InChI Key： SCXOYUXRBUANAC-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=CC=1C(CCCCC(=O)OCC)=O)CC2

Computed Properties

• Exact Mass: 389.22000
• Monoisotopic Mass: 389.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 3.26960

Additional information on Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate

Comprehensive Overview of Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate (CAS No. 898781-29-8)

Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate (CAS No. 898781-29-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique spirocyclic structure and ester functionality, is often explored for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its molecular architecture, which combines a 1,4-dioxa-8-azaspiro[4.5]decane moiety with a phenyl and oxohexanoate group, offering versatile reactivity and binding properties.

The compound's CAS No. 898781-29-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its ethyl ester group enhances solubility in organic solvents, making it a valuable intermediate in synthetic pathways. Recent studies highlight its role in the design of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The spirocyclic scaffold is known to improve metabolic stability and bioavailability, addressing key challenges in modern pharmacology.

In the context of green chemistry, Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate has been investigated for its potential in sustainable synthesis. With growing demand for eco-friendly chemical processes, this compound's ability to undergo catalytic transformations with minimal waste aligns with global sustainability goals. Additionally, its structural complexity makes it a candidate for asymmetric catalysis, a hot topic in academic and industrial research.

From a material science perspective, the compound's rigid spirocyclic core contributes to the development of high-performance polymers and liquid crystals. Its incorporation into polymeric matrices can enhance thermal stability and mechanical strength, properties highly sought after in electronics and aerospace applications. The phenyl-oxohexanoate segment further allows for functionalization, enabling tailored material properties.

Frequently searched questions related to CAS No. 898781-29-8 include its synthetic routes, spectroscopic data, and biological activity. Researchers often seek information on its NMR spectra and HPLC purification methods, reflecting the compound's analytical challenges. Moreover, its potential as a building block for drug discovery is a recurring theme in scientific literature, with particular interest in its kinase inhibition and GPCR modulation capabilities.

In summary, Ethyl 6-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-6-oxohexanoate represents a multifaceted compound with broad applicability. Its unique chemical structure and diverse functionality make it a subject of ongoing research, bridging gaps between organic synthesis, pharmaceutical development, and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.